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Compound of Interest

Compound Name: GNE-064

Cat. No.: B11929345

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of GNE-
064, a potent and selective chemical probe. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations. As a valued
partner in your research, we are committed to providing comprehensive support that extends
beyond the product itself, fostering a relationship built on trust and a shared commitment to
laboratory safety.

l. Understanding the Chemical Profile of GNE-064

GNE-064 is an orally bioavailable chemical probe for the bromodomains of SMARCAZ2,
SMARCAA4, and the fifth bromodomain of PBRM1.[1][2][3][4] Its chemical structure consists of a
pyridazine core linked to a piperazine derivative.[1] Due to the absence of a specific Safety
Data Sheet (SDS), a conservative approach to its disposal is imperative, treating it as a
potentially hazardous substance.

Table 1: Key Chemical and Safety Data for GNE-064
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(R)-1-(4-(3-amino-6-(2-

hydroxyphenyl)pyridazin-4-
Chemical Name Y yp Y)py ' [1]

yI)-2-methylpiperazin-1-

yl)ethan-1-one

CAS Number 1997321-21-7 [1]
Molecular Formula C17H21N502 [5]
Molecular Weight 327.38 g/mol [2]

While specific hazard data for
GNE-064 is not available,
related compounds such as

Known Hazards ) ) o N/A
piperazine and pyridazine
derivatives can cause skin and

eye irritation.[6][7]

Store in a dry, dark place at O -
4°C for short-term storage

Storage (days to weeks) or -20°C for N/A
long-term storage (months to

years).[1]

Il. Step-by-Step Disposal Protocol

Given the lack of a specific SDS for GNE-064, the following disposal procedure is based on
best practices for handling similar chemical compounds, such as piperazine and pyridazine
derivatives.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab
coat.

2. Waste Segregation and Collection:

» Do not dispose of GNE-064 down the drain or in regular trash.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medkoo.com/products/51732
https://www.medkoo.com/products/51732
https://pubchem.ncbi.nlm.nih.gov/compound/137029447
https://www.abmole.com/products/gne-064.html
https://www.benchchem.com/pdf/Safe_Disposal_of_N_2_Hydroxyethyl_piperazine_d4_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-212561.pdf
https://www.medkoo.com/products/51732
https://www.benchchem.com/product/b11929345?utm_src=pdf-body
https://www.benchchem.com/product/b11929345?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1_Piperazin_2_yl_ethanol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect all waste containing GNE-064 (solid and liquid) in a dedicated, clearly labeled, and
leak-proof hazardous waste container.[8]

e Ensure the container is compatible with the chemical. The original product container is often
a suitable choice.[8]

3. Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"GNE-064," and the CAS number "1997321-21-7."

4. Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

5. Final Disposal:

e The recommended method for the disposal of similar compounds (piperazine derivatives) is
incineration at a licensed hazardous waste facility.[8]

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
chemical waste disposal company to arrange for pickup and proper disposal.

6. Decontamination of Empty Containers:
 Triple rinse empty GNE-064 containers with a suitable solvent.
e Collect the rinsate as hazardous waste and add it to your GNE-064 waste container.[8]

 After thorough decontamination, the container may be disposed of as regular laboratory
waste, following your institution's guidelines. Puncture the container to prevent reuse.[8]

lll. Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of GNE-064.
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GNE-064 Disposal Workflow
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Waste Collection
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l

Store in a Secure,
Ventilated Area

Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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